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Introduction

tert-Butyl 2-isopropylhydrazinecarboxylate (CAS No. 16689-35-3) is a hydrazine derivative
of significant interest in medicinal chemistry and organic synthesis. Its structural features make
it a valuable building block in the development of novel pharmaceutical compounds and other
complex organic molecules. A thorough understanding of its physical properties is fundamental
for its application in research and development, ensuring proper handling, reaction control, and
purification. This technical guide provides a detailed overview of the experimentally determined
melting and boiling points of tert-Butyl 2-isopropylhydrazinecarboxylate, along with
comprehensive experimental protocols for these determinations.

Physical Properties

The key physical properties of tert-Butyl 2-isopropylhydrazinecarboxylate are summarized
in the table below. These values are critical for predicting the compound's behavior under
various experimental conditions.
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Physical Property Value Notes

The compound is a white to
Melting Point 47-51 °C[1] almost white crystalline powder
at room temperature.[1][2]

The boiling point is reported at
reduced pressure, indicating

Boiling Point 80 °C at 0.6 mmHg|[1] the compound may be
sensitive to higher

temperatures.

Experimental Methodologies

The following sections detail the standard experimental protocols for determining the melting
and boiling points of organic compounds like tert-Butyl 2-isopropylhydrazinecarboxylate.

Melting Point Determination

The melting point was determined using the capillary method with a melting point apparatus.[3]

[41051(6]17118]

Apparatus:

Mel-Temp apparatus or similar[4][5]

Capillary tubes (sealed at one end)[3][5]

Mortar and pestle

Spatula
Procedure:

o Sample Preparation: A small amount of tert-Butyl 2-isopropylhydrazinecarboxylate is
placed on a clean, dry surface and finely powdered using a mortar and pestle.[4][8]
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Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and gently tapped on a hard surface to pack the solid into
the sealed end. This process is repeated until a sample height of 2-3 mm is achieved.[5][6]

Apparatus Setup: The packed capillary tube is placed into the heating block of the melting
point apparatus.

Heating and Observation: The apparatus is heated at a steady and slow rate, typically 1-2 °C
per minute, as the temperature approaches the expected melting point.[4] The sample is
observed through the magnifying lens.

Data Recording: The temperature at which the first droplet of liquid appears is recorded as
the onset of melting. The temperature at which the last crystal melts is recorded as the
completion of melting. The melting point is reported as this range.[4]

Boiling Point Determination

The boiling point at reduced pressure was determined using a micro-boiling point method, likely

employing a Thiele tube or a similar apparatus adapted for vacuum.[9][10][11][12][13]

Apparatus:

Thiele tube or similar heating bath[9][10][11]

Small test tube

Capillary tube (sealed at one end)

Thermometer

Vacuum source and manometer

Heating mantle or Bunsen burner

Procedure:

Sample Preparation: A small volume (a few milliliters) of tert-Butyl 2-
isopropylhydrazinecarboxylate is placed into a small test tube.
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o Capillary Inversion: A capillary tube, sealed at one end, is placed into the test tube with the
open end downwards.

o Apparatus Assembly: The test tube is attached to a thermometer, and the assembly is placed
in a Thiele tube containing a high-boiling point liquid (e.g., mineral oil). The apparatus is
connected to a vacuum source and a manometer to maintain the desired pressure (0.6
mmHg).

e Heating: The Thiele tube is gently heated. As the temperature rises, air trapped in the
capillary tube will be expelled, seen as a stream of bubbles.[9][10]

o Observation and Data Recording: Heating is continued until a steady stream of bubbles
emerges from the capillary tube. The heat source is then removed, and the apparatus is
allowed to cool slowly. The temperature at which the bubbling stops and the liquid just begins
to be drawn into the capillary tube is recorded as the boiling point at that pressure.[9][10]

Experimental Workflow

The following diagram illustrates the general workflow for the determination of the physical
properties of a chemical sample.
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Caption: Workflow for Physical Property Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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